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Compound of Interest

Compound Name: Ethyl 7-oxo-7-phenylheptanoate

Cat. No.: B040494

Essential Safety and Handling Guide for Ethyl 7-
oxo-7-phenylheptanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Ethyl 7-
oxo-7-phenylheptanoate (CAS No. 112665-41-5). Adherence to these procedures is critical
for ensuring laboratory safety and maintaining the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 7-oxo-7-phenylheptanoate is an organic compound that requires careful handling to
prevent irritation and potential health effects. While a specific Safety Data Sheet (SDS) for this
exact compound is not readily available, data from structurally similar aromatic ketones and
esters indicate that it may cause skin, eye, and respiratory irritation[1]. Therefore, a
comprehensive approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

) To protect against splashes
] Chemical splash goggles or a )
Eye Protection _ that can cause serious eye
face shield.[2] o
irritation.[1]

To prevent skin contact, which

Chemical-resistant gloves may cause irritation[1][3].
Hand Protection (Nitrile or Neoprene Nitrile gloves offer good
recommended). resistance to bases, oils, and

many solvents[4].

A fully buttoned lab coat. A
] chemical-resistant apron is To protect against accidental
Body Protection )
recommended for larger splashes and spills.

quantities.[2]

To protect feet from spills and

Footwear Closed-toe shoes.[2] _ ,
falling objects.
Use in a well-ventilated area, To minimize inhalation of
Respiratory Protection preferably within a chemical vapors, which may cause
fume hood[2][5]. respiratory irritation[1].

Safe Handling and Operational Workflow

A systematic approach to handling Ethyl 7-oxo-7-phenylheptanoate from receipt to disposal
is crucial for laboratory safety.

Experimental Workflow:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Handling_and_Storage_of_Substituted_Esters.pdf
https://aksci.com/sds/8062DB_SDS.pdf
https://aksci.com/sds/8062DB_SDS.pdf
https://smartlabs.co.za/pages/esterification
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Handling_and_Storage_of_Substituted_Esters.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Handling_and_Storage_of_Substituted_Esters.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Handling_and_Storage_of_Substituted_Esters.pdf
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://aksci.com/sds/8062DB_SDS.pdf
https://www.benchchem.com/product/b040494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling Ethyl 7-oxo-7-phenylheptanoate

Preparation

Receive and Log Chemical

Initial Storage

A

Store in a Cool, Dry, Well-Ventilated Area

Before Handling

A\

Don Appropriate PPE

A

Prepare Work Area in Fume Hood

Handling
Y

Measure Required Amount

\ 4

Perform Experiment

Cleanup a‘r'd Disposal

Clean Glassware and Equipment

A

Segregate Chemical Waste

A

Dispose of Waste via Licensed Contractor

\ 4

Doff and Dispose of Contaminated PPE

A

Wash Hands Thoroughly
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Caption: This diagram outlines the procedural workflow for the safe handling of Ethyl 7-oxo-7-
phenylheptanoate, from receiving the chemical to the final disposal steps.

Step-by-Step Handling Protocol:

e Receiving and Storage: Upon receipt, log the chemical in your inventory. Store the container
in a cool, dry, and well-ventilated area away from direct sunlight and heat sources[6]. The
container should be tightly sealed[2].

o Preparation: Before handling, ensure you are wearing the appropriate PPE as detailed in the
table above. All work with Ethyl 7-oxo-7-phenylheptanoate should be conducted in a
certified chemical fume hood to minimize vapor inhalation[2][5].

e Handling:

[e]

Avoid direct contact with skin, eyes, and clothing[1].

o

Do not breathe in fumes or vapors[1].

[¢]

Use appropriate tools for transferring the chemical to avoid spills.

[¢]

In case of a small spill, absorb it with an inert material like vermiculite or sand, and place it
in a sealed container for disposal[2].

e Post-Handling:
o Thoroughly wash your hands with soap and water after handling the chemical[2].
o Clean any contaminated surfaces and equipment.
o Remove and properly dispose of any contaminated PPE.

Disposal Plan

Proper disposal of Ethyl 7-oxo-7-phenylheptanoate and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Disposal Protocol:
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» Waste Collection: Collect all waste containing Ethyl 7-oxo-7-phenylheptanoate, including
contaminated consumables, in a designated and clearly labeled hazardous waste
container[7].

o Container Management: The waste container must be leak-proof, compatible with the
chemical, and kept tightly closed when not in use[7].

» Disposal: Dispose of the chemical waste through a licensed and approved waste disposal
company[1][7]. Do not pour it down the drain or dispose of it with regular trash.

o Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should
be collected as hazardous waste. Puncture the container to prevent reuse before disposal.

Physical and Chemical Properties

Understanding the properties of Ethyl 7-oxo-7-phenylheptanoate is crucial for safe handling
and storage.

Property Value

Molecular Formula C15H2003[6]

Molecular Weight 248.317 g/mol [6]

Boiling Point 353.736 °C at 760 mmHg[6]
Flash Point 153.394 °C[6]

Density 1.035 g/cm3[6]

Purity >98.0%]6]

By adhering to these safety protocols and operational plans, researchers can minimize risks
and ensure a safe laboratory environment when working with Ethyl 7-oxo-7-
phenylheptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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